(Z)-2-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-3-((2,4-difluorophenyl)amino)acrylonitrile

• IUPAC Name: (Z)-3-(2,4-difluoroanilino)-2-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C24H15F2N3S/c25-20-10-11-22(21(26)12-20)28-14-19(13-27)24-29-23(15-30-24)18-8-6-17(7-9-18)16-4-2-1-3-5-16/h1-12,14-15,28H/b19-14-
• InChI Key: KJBLHNJMNDOBRH-RGEXLXHISA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CSC(=N3)C(=CNC4=C(C=C(C=C4)F)F)C#N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CSC(=N3)/C(=C\NC4=C(C=C(C=C4)F)F)/C#N
• Molecular Formula: C24H15F2N3S
• Molecular Weight: 415.5 g/mol

Description

(Z)-2-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-3-((2,4-difluorophenyl)amino)acrylonitrile is a useful research compound. Its molecular formula is C24H15F2N3S and its molecular weight is 415.46. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-3-((2,4-difluorophenyl)amino)acrylonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-3-((2,4-difluorophenyl)amino)acrylonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• The reduction of (E)-3-aryl-2-(4-arylthiazol-2-yl)acrylonitriles with lithium aluminum hydride has been studied, yielding (Z)-1-amino-3-aryl-2-(thiazol-2-yl)prop-1-ene derivatives. This synthesis route provides insight into the chemical behavior and structural characteristics of related compounds (Frolov et al., 2005).

Photophysical and Electrochemical Properties

• Research on donor-acceptor substituted thiophene dyes, including those related to acrylonitrile derivatives, has shown promising nonlinear optical limiting behavior for optoelectronic devices. These studies are crucial for developing materials that protect human eyes and optical sensors and stabilize light sources in optical communications (Anandan et al., 2018).

Anticancer and Biological Evaluation

• The synthesis and in vitro cytotoxic activities of new heteroarylacrylonitriles have been explored, demonstrating the potential of these compounds in developing anticancer agents. This research contributes to understanding structure-activity relationships and enhancing the therapeutic efficacy of similar molecules (Sa̧czewski et al., 2004).

Application in Dye-Sensitized Solar Cells

• Novel organic sensitizers for solar cell applications have been engineered, including derivatives of acrylonitrile. These compounds show high incident photon-to-current conversion efficiencies, highlighting their potential in improving the efficiency of dye-sensitized solar cells and contributing to the development of renewable energy technologies (Kim et al., 2006).